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Compound of Interest

Compound Name: Rapastinel

Cat. No.: B1663592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the Morris water maze (MWM)

to assess the cognitive-enhancing effects of Rapastinel, a positive modulator of the NMDA

receptor. The protocol is designed for preclinical research in rodent models.

Introduction
The Morris water maze is a widely used behavioral assay to study spatial learning and memory

in rodents.[1][2][3] It relies on the animal's motivation to escape from water by locating a

submerged platform using distal visual cues.[1][2] Rapastinel (formerly GLYX-13) is a

tetrapeptide that acts as a positive allosteric modulator of the NMDA receptor, a key player in

synaptic plasticity and learning. Studies have shown that Rapastinel possesses robust

cognitive-enhancing properties. This protocol details the administration of Rapastinel in
conjunction with the MWM to evaluate its effects on spatial navigation and memory

consolidation.

Data Presentation
The following tables summarize expected quantitative data from a Morris water maze

experiment investigating the effects of Rapastinel. The data is hypothetical but based on

findings from preclinical studies.

Table 1: Spatial Acquisition Phase - Escape Latency
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Treatment
Group

Day 1 (s) Day 2 (s) Day 3 (s) Day 4 (s) Day 5 (s)

Vehicle

Control
55 ± 4 42 ± 5 30 ± 4 22 ± 3 18 ± 2

Rapastinel (1

mg/kg)
48 ± 5 33 ± 4 21 ± 3 15 ± 2 12 ± 2

Rapastinel (3

mg/kg)
45 ± 4* 28 ± 3 18 ± 2 12 ± 1 9 ± 1

*p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle Control. Data are presented as mean ±

SEM.

Table 2: Spatial Acquisition Phase - Path Length

Treatment
Group

Day 1 (cm) Day 2 (cm) Day 3 (cm) Day 4 (cm) Day 5 (cm)

Vehicle

Control
1250 ± 150 950 ± 120 650 ± 100 450 ± 80 350 ± 60

Rapastinel (1

mg/kg)
1100 ± 130 750 ± 100 480 ± 70 320 ± 50 250 ± 40

Rapastinel (3

mg/kg)
1000 ± 120* 600 ± 90 380 ± 60 250 ± 40 180 ± 30

*p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle Control. Data are presented as mean ±

SEM. A study by Burgdorf et al. (2015) showed that a single dose of rapastinel (3 mg/kg IV)

administered 24 hours before the first of five daily test sessions significantly reduced the path

length to find the hidden platform in a movable platform version of the Morris water maze test.

Table 3: Probe Trial - Memory Retention
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Treatment Group
Time in Target Quadrant
(%)

Platform Crossings (count)

Vehicle Control 35 ± 3 2.5 ± 0.5

Rapastinel (1 mg/kg) 48 ± 4 4.0 ± 0.6

Rapastinel (3 mg/kg) 55 ± 5 5.5 ± 0.7

*p < 0.05, **p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocols
Materials and Apparatus

Morris Water Maze: A circular pool (120-150 cm in diameter) filled with water (20-22°C)

made opaque with non-toxic white paint or powdered milk.

Escape Platform: A 10 cm diameter platform submerged 1-2 cm below the water surface.

Visual Cues: High-contrast geometric shapes placed on the walls of the testing room.

Video Tracking System: A camera and software to record and analyze the animal's

swimming path, speed, and time in different quadrants.

Rapastinel: To be dissolved in sterile saline (0.9% NaCl).

Animal Subjects: Mice or rats, appropriately housed and acclimated to the facility.

Experimental Workflow
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Pre-Experiment

Experiment

Post-Experiment

Animal Acclimation
(1 week)

Habituation to Handling
(3-5 days)

Rapastinel/Vehicle Administration
(e.g., 30 min pre-training)

Cued Training (Visible Platform)
(1-2 days, 4 trials/day)

Spatial Acquisition (Hidden Platform)
(5-7 days, 4 trials/day)

Probe Trial (Platform Removed)
(24h after last training day)

Data Analysis
(Latency, Path Length, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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